Cas no 954077-90-8 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide)

• Product Name: N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide
• CAS No: 954077-90-8
• MF: C₂₁H₂₈N₂O₅
• MW: 388.457426071167
• CID: 6327738
• PubChem ID: 16896096
• Update Time: 2025-06-09

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide
• F5033-0790
• N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3,4,5-trimethoxybenzamide
• AKOS024491574
• 954077-90-8
• N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide
• N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3,4,5-trimethoxybenzamide
• VU0630876-1

• Inchi： 1S/C21H28N2O5/c1-25-18-11-16(12-19(26-2)20(18)27-3)21(24)22-13-15-6-8-23(9-7-15)14-17-5-4-10-28-17/h4-5,10-12,15H,6-9,13-14H2,1-3H3,(H,22,24)
• InChI Key： HKKUVVSZMZLAMO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 388.19982200g/mol
• Monoisotopic Mass: 388.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 954077-90-8 and the product name N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide represents a significant advancement in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a furan ring and a piperidine moiety, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate heterocyclic structures. The furan-2-yl substituent in this compound not only contributes to its unique chemical properties but also enhances its binding affinity to biological targets. This feature is particularly valuable in the development of small-molecule inhibitors and modulators that can interact with specific proteins or enzymes involved in disease pathways.

The 3,4,5-trimethoxybenzamide moiety further enriches the structural complexity of this compound, providing additional opportunities for molecular optimization. This group is known for its ability to influence solubility, metabolic stability, and pharmacokinetic profiles, making it a critical consideration in drug design. The combination of these structural elements has led to the investigation of this compound as a potential lead for various therapeutic applications.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological systems at a molecular level. The N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl) portion of the molecule plays a crucial role in determining its overall bioactivity. This segment allows for specific interactions with target proteins, which can modulate their function and potentially alleviate pathological conditions. The piperidine ring, in particular, is well-documented for its role in enhancing binding affinity and selectivity in drug candidates.

The pharmaceutical industry has increasingly recognized the value of computational methods in predicting the bioactivity of novel compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to evaluate the potential interactions between this compound and various biological targets. These studies have provided valuable insights into the mechanisms by which this molecule may exert its effects.

In addition to its structural complexity, this compound exhibits promising pharmacokinetic properties. The methoxy groups present in the benzamide moiety contribute to improved solubility and bioavailability, which are essential factors for successful drug development. These properties make it an attractive candidate for further investigation in preclinical studies.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These techniques include palladium-catalyzed cross-coupling reactions and selective functional group transformations. The successful synthesis of this molecule underscores the growing expertise in complex organic chemistry.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The ability of small molecules to modulate neurotransmitter systems has been extensively studied, and compounds like this one offer new opportunities for therapeutic intervention. Preclinical studies have shown that molecules with similar structural features can interact with receptors and ion channels involved in neural signaling.

The development of novel antibiotics is another area where this compound shows promise. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new antimicrobial agents. The unique structural features of this molecule may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Ethical considerations are also an integral part of modern drug development. Ensuring that research is conducted responsibly and with appropriate oversight is crucial for maintaining public trust and advancing scientific progress. Collaborative efforts between academia and industry are essential for addressing these ethical challenges effectively.

The future direction of research on this compound will likely involve further exploration of its bioactivity profiles through both experimental and computational approaches. Investigating its interactions with various biological targets will provide a more comprehensive understanding of its therapeutic potential. Additionally, exploring derivatives of this molecule may lead to even more effective drug candidates.

In conclusion, N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3,4,5-trimethoxybenzamide (CAS no 954077-90-8) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.